4-(difluoromethyl)-6-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine

• IUPAC Name: [4-(difluoromethyl)-6-(1-ethyl-5-methylpyrazol-4-yl)pyrimidin-2-yl]hydrazine
• InChI: InChI=1S/C11H14F2N6/c1-3-19-6(2)7(5-15-19)8-4-9(10(12)13)17-11(16-8)18-14/h4-5,10H,3,14H2,1-2H3,(H,16,17,18)
• InChI Key: MOMFYVUFKLBBBC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C2=CC(=NC(=N2)NN)C(F)F)C
• Molecular Formula: C11H14F2N6
• Molecular Weight: 268.27 g/mol
• CAS No.: 1004644-07-8

Description

4-(difluoromethyl)-6-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine is a useful research compound. Its molecular formula is C11H14F2N6 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Mass Spectroscopic Investigation

The compound has been investigated in the context of synthesizing various pyrazol-1-ylpyrimidines, with a focus on PMR and mass spectrometry studies. These compounds exhibit notable biological activity, suggesting potential applications in biochemical research (Danagulyan et al., 1997).

Heteroaromatic Ligands and Pyrimidine Chemistry

Research on pyrimidine derivatives, including the synthesis of 2-(pyrazol-1-yl)pyrimidines, provides insights into their structural characteristics and potential as heteroaromatic ligands. This includes their IR, UV, and PMR spectra, offering a basis for further exploration in medicinal chemistry (Ivashchenko et al., 1980).

Novel Antimicrobial Agents

The synthesis of novel pyrazolopyrimidine derivatives, including compounds with similar structural motifs, has been explored for their potential as antimicrobial agents. This highlights the compound's relevance in developing new pharmaceuticals (Holla et al., 2006).

Anticancer and Anti-inflammatory Agents

Research has also been conducted on pyrazolopyrimidines derivatives for their potential as anticancer and anti-5-lipoxygenase agents, pointing towards the compound's relevance in the development of novel therapeutic agents (Rahmouni et al., 2016).

Polydentate Ligands and Complex Chemistry

The compound's role in synthesizing polydentate ligands is of interest. This includes the synthesis of azo compounds and bis(pyrazol-1-yl)pyrimidines, which are significant in coordination chemistry and potentially in catalysis (Ivashchenko et al., 1980).

Antioxidant Properties

Exploration into the antioxidant properties of pyrimidine-containing heterocycles, including derivatives of the compound , suggests its potential application in the study of oxidative stress and related therapeutic areas (Salem & Errayes, 2016).

Plant Growth Stimulants

Investigation into novel derivatives of 6-methylpyrimidine-4-ol, a structurally similar compound, for their plant growth-stimulating properties highlights potential agricultural applications (Yengoyan et al., 2020).